Cas no 1669-98-3 (Ethane,(methylsulfinyl)- (9CI))

• Product Name: Ethane,(methylsulfinyl)- (9CI)
• CAS No: 1669-98-3
• Molecular Formula: C₃H₈OS
• Molecular Weight: 92.16002
• CID: 187985
• PubChem ID: 121148

Ethane,(methylsulfinyl)- (9CI) Properties

Names and Identifiers

• Ethane,(methylsulfinyl)- (9CI)
• 1-methylsulfinylethane
• ETHYLMETHYLSULPHOXIDE
• (methylsulfinyl)ethane
• BRN 1736654
• Methyl ethyl sulphoxide
• Sulfoxide, ethyl methyl
• Methyl ethyl sulfoxide
• 3-01-00-01370 (Beilstein Handbook Reference)
• (+/-)-ETHYL METHYL SULFOXIDE
• 1-(methylsulfinyl)ethane
• AAJ84LR4D8
• AKOS028114619
• DTXSID30937254
• 1669-98-3
• CHEMBL278882
• ETHYL METHYL SULFOXIDE
• Ethane, (methylsulfinyl)-
• Q27273832
• Methanesulfinyl-ethane
• (Methanesulfinyl)ethane
• BDBM50224832
• UNII-AAJ84LR4D8
• G64907
• methyl ethyl sulfoxide
• (METHYLSULFINYL)ETHANE

• InChIKey： VTRRCXRVEQTTOE-UHFFFAOYSA-N
• Inchi： InChI=1S/C3H8OS/c1-3-5(2)4/h3H2,1-2H3
• SMILES： CCS(=O)C

Computed Properties

• Exact Mass: 92.02964
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Rotatable Bond Count: 1
• Monoisotopic Mass: 92.02958605g/mol
• Heavy Atom Count: 5
• Complexity: 42.2
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: -0.3
• Topological Polar Surface Area: 36.3Ų

Experimental Properties

• PSA: 23.06